Cas no 857207-87-5 (3-Methoxyquinoline-8-carboxylic acid)

• Product Name: 3-Methoxyquinoline-8-carboxylic acid
• CAS No: 857207-87-5
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 5140871
• PubChem ID: 119093276
• Update Time: 2026-03-03

3-Methoxyquinoline-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinecarboxylic acid, 3-methoxy-
• 3-Methoxyquinoline-8-carboxylic acid
• K10308
• 857207-87-5

• Inchi： 1S/C11H9NO3/c1-15-8-5-7-3-2-4-9(11(13)14)10(7)12-6-8/h2-6H,1H3,(H,13,14)
• InChI Key： NIMVEBZBQCDGGE-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2C(O)=O)C=C(OC)C=1

Computed Properties

• Exact Mass: 203.058243149g/mol
• Monoisotopic Mass: 203.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 59.4Ų

Additional information on 3-Methoxyquinoline-8-carboxylic acid

Recent Advances in the Study of 3-Methoxyquinoline-8-carboxylic acid (CAS: 857207-87-5)

3-Methoxyquinoline-8-carboxylic acid (CAS: 857207-87-5) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This quinoline derivative has shown promising potential in various applications, including medicinal chemistry and drug development. Recent studies have focused on its synthesis, structural modifications, and biological activities, aiming to explore its therapeutic possibilities.

The compound's unique structure, characterized by a methoxy group at the 3-position and a carboxylic acid at the 8-position of the quinoline ring, provides a versatile scaffold for chemical modifications. Researchers have leveraged this scaffold to develop novel derivatives with enhanced pharmacological properties. Recent synthetic methodologies have improved the efficiency and yield of producing 3-Methoxyquinoline-8-carboxylic acid, making it more accessible for further studies.

In terms of biological activity, 3-Methoxyquinoline-8-carboxylic acid has demonstrated notable effects in various assays. Studies have reported its potential as an anti-inflammatory and antimicrobial agent. For instance, derivatives of this compound have shown inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its utility in treating inflammatory diseases. Additionally, its antimicrobial properties have been tested against a range of bacterial and fungal strains, with promising results that warrant further investigation.

Recent research has also explored the compound's role in cancer therapy. Preliminary findings indicate that certain derivatives of 3-Methoxyquinoline-8-carboxylic acid exhibit cytotoxic effects on cancer cell lines, particularly those associated with solid tumors. These findings highlight the compound's potential as a lead structure for developing new anticancer agents. Mechanistic studies are ongoing to elucidate the pathways through which these derivatives exert their effects.

Another area of interest is the compound's application in neurodegenerative diseases. Given the increasing prevalence of conditions such as Alzheimer's and Parkinson's diseases, researchers are investigating the neuroprotective properties of 3-Methoxyquinoline-8-carboxylic acid derivatives. Early results suggest that these compounds may modulate key proteins involved in neurodegeneration, offering a new avenue for therapeutic intervention.

The pharmacokinetic and toxicological profiles of 3-Methoxyquinoline-8-carboxylic acid and its derivatives are also under scrutiny. Understanding these aspects is crucial for advancing the compound into preclinical and clinical stages. Recent studies have employed advanced analytical techniques to assess absorption, distribution, metabolism, and excretion (ADME) properties, as well as potential toxicity, providing a foundation for future drug development efforts.

In conclusion, 3-Methoxyquinoline-8-carboxylic acid (CAS: 857207-87-5) represents a promising candidate in the realm of chemical biology and pharmaceutical research. Its versatile scaffold, combined with its diverse biological activities, makes it a valuable subject for ongoing and future studies. Continued research into its synthesis, modifications, and therapeutic applications will likely yield significant advancements in drug discovery and development.